Cas no 1346600-54-1 (4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide)

• Product Name: 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide
• CAS No: 1346600-54-1
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 1062457
• PubChem ID: 57374611
• Update Time: 2025-11-02

4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Des(cyclohexylaminocarbonyl) Glipizide
• 4-[β-(6-Methylpyrazinyl-2-carboxamido)ethyl]benzene Sulfonamide
• 6-methyl-N-[2-(4-sulfamoylphenyl)ethyl]pyrazine-2-carboxamide
• 6-methyl-N-[2-(4-sulphamoylphenyl)ethyl]pyrazine-2-carboxamide
• Glipizide EP Impurity D
• A899144
• Q27264380
• 69SDY6K019
• 6-Methyl-N-(2-(4-sulfamoylphenyl)ethyl)pyrazine-2-carboxamide
• 2-PYRAZINECARBOXAMIDE, N-(2-(4-(AMINOSULFONYL)PHENYL)ETHYL)-6-METHYL-
• 6-Methyl-N-(4-sulfamoylphenethyl)pyrazine-2-carboxamide
• DTXSID20158855
• 1346600-54-1
• 6-Methyl-N-[2-(4-sulphamoylphenyl)ethyl]pyrazine-2-carboxamide; Glipizide Imp. D (EP); Glipizide Related Compound B; Glipizide Impurity D
• Glipizide impurity D
• 4-[beta-(6-Methylpyrazinyl-2-carboxamido)ethyl]benzene Sulfonamide
• GLIPIZIDE IMPURITY D [EP IMPURITY]
• UNII-69SDY6K019
• 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide

• Inchi： 1S/C14H16N4O3S/c1-10-8-16-9-13(18-10)14(19)17-7-6-11-2-4-12(5-3-11)22(15,20)21/h2-5,8-9H,6-7H2,1H3,(H,17,19)(H2,15,20,21)
• InChI Key： ZBULFWLJSYSQEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(C1C=NC=C(C)N=1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 320.09431156g/mol
• Monoisotopic Mass: 320.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide

4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide (CAS No. 1346600-54-1): A Comprehensive Overview

4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide (CAS No. 1346600-54-1) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyrazine ring and a benzene sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition. The presence of the 6-methylpyrazinyl-2-carboxamido group enhances its binding affinity to specific biological targets, making it a valuable candidate for further study.

The chemical structure of 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide features a sulfonamide group attached to a benzene ring, which is further linked to an ethyl spacer and a 6-methylpyrazine-2-carboxamide unit. This configuration contributes to its solubility in polar organic solvents and its ability to interact with proteins and enzymes. Researchers are particularly interested in its potential as a carbonic anhydrase inhibitor, a class of compounds widely studied for their therapeutic applications in conditions like glaucoma and epilepsy.

In recent years, the demand for novel sulfonamide-based compounds has increased, driven by the need for new pharmacological agents with improved efficacy and reduced side effects. 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide aligns with this trend, as its structural features suggest potential for selective targeting. The compound's CAS No. 1346600-54-1 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary medicinal chemistry.

One of the key advantages of 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide is its versatility in synthetic chemistry. It can serve as an intermediate in the preparation of more complex molecules, particularly those designed for enzyme inhibition studies. The pyrazine moiety introduces additional hydrogen-bonding capabilities, which are crucial for molecular recognition in biological systems. This property has led to its exploration in the design of small-molecule therapeutics targeting metabolic disorders.

The compound's physicochemical properties, such as its moderate lipophilicity and stability under physiological conditions, make it suitable for further pharmacological evaluation. Researchers are also investigating its potential role in cancer research, given the growing interest in sulfonamide derivatives as anti-tumor agents. The ability of 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide to modulate enzyme activity could open new avenues for targeted cancer therapies.

From a market perspective, the demand for high-purity sulfonamide derivatives like CAS No. 1346600-54-1 is on the rise, particularly in the pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of research institutions and drug development companies. The compound's unique structure and potential applications ensure its continued relevance in the competitive landscape of specialty chemicals.

In conclusion, 4-β-(6-Methylpyrazinyl-2-carboxamido)ethylbenzene Sulfonamide (CAS No. 1346600-54-1) represents a promising area of research in medicinal chemistry. Its combination of a sulfonamide group and a pyrazine ring offers distinct advantages for drug design and biochemical studies. As scientific interest in targeted therapies grows, this compound is likely to remain a focal point for innovation in the field.